Cas no 1501-26-4 (Methyl 5-chloro-5-oxopentanoate)

Methyl 5-chloro-5-oxopentanoate is a versatile ester compound featuring both a chloro and oxo functional group, making it a valuable intermediate in organic synthesis. Its reactive carbonyl and chloro substituents enable selective transformations, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s ester moiety enhances solubility in organic solvents, facilitating further derivatization. Its well-defined structure ensures consistent reactivity, making it suitable for controlled reactions such as nucleophilic substitutions or condensations. Methyl 5-chloro-5-oxopentanoate is particularly useful in the synthesis of heterocyclic compounds and fine chemicals, offering a balance of stability and reactivity for precision applications.
Methyl 5-chloro-5-oxopentanoate structure
1501-26-4 structure
Product Name:Methyl 5-chloro-5-oxopentanoate
CAS No:1501-26-4
MF:C6H9ClO3
MW:164.586861371994
MDL:MFCD00000756
CID:41489
PubChem ID:73916
Update Time:2025-05-26

Methyl 5-chloro-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-chloro-5-oxopentanoate
    • Methyl glutaryl chloride
    • Glutaric acid monomethyl ester chloride
    • Methyl 5-chloro-5-oxovalerate
    • 5-Chloro-2-oxopentanoic acid methyl ester
    • Methyl 4-(chloroformyl)butyrate
    • CARBOMETHOXYL BUTYRYL CHLORIDE
    • 5-CHLORO-5-OXOPENTANOIC ACID METHYL ESTER
    • 5-chloro-5-oxo-pentanoicacimethylester
    • 4-(methoxycarbonyl)butyryl chloride
    • 4-carbo
    • 4-methoxycarbonylbutanoyl chloride
    • 5-Oxo-5-methoxypentanoic acid chloride
    • Methyl 4-(Chloroformyl)-Butyrate
    • Glutaric acid MonoMethyl ester chlo
    • Methyl 4-(chloroform
    • METHYL 5-CHLORO-5-OXOVALERATE,98%
    • Methyl 4-(chloroformyl)-butyrate 98 %
    • Methyl 4-chloroformylbutyrate
    • Pentanoic acid, 5-chloro-5-oxo-, methyl ester
    • 4-Chlorocarbonyl-butyric acid methyl ester
    • methyl5-chloro-5-oxopentanoate
    • methyl 4-(chloroformyl) butyrate
    • zlchem 559
    • PubChem14033
    • 4-(Chloroformyl)butyric acid, methyl ester
    • 4-(Carbomethoxy)butyryl chloride
    • CS-W007895
    • s11980
    • FS-4190
    • Q-100176
    • methyl 4-chlorocarbonylbutyrate
    • F2196-0029
    • NSC-93892
    • EINECS 216-115-6
    • JCAZSWWHFJVFPP-UHFFFAOYSA-N
    • methyl glutaroyl chloride
    • MFCD00000756
    • U7H8283W54
    • 4-(Chlorocarbonyl)butanoic acid methyl ester
    • 4-methoxycarbonyl-butanoyl chloride
    • GEO-01794
    • Q63409003
    • EN300-18988
    • Glutaric acid monomethyl ester chloride, 98%
    • methyl-5-chloro-5-oxo-valerate
    • NSC93892
    • 4-carbomethoxy butyryl chloride
    • 4-(Carbomethoxy)butanoyl chloride
    • 4-(Chloroformyl)butyric acid methyl ester
    • Methyl-4-(chloroformyl)butyrate
    • AKOS000119207
    • FT-0620281
    • 1501-26-4
    • SCHEMBL48697
    • Methyl 4-(chloroformyl)butanoate
    • NSC 93892
    • UNII-U7H8283W54
    • Butyric acid, 4-(chloroformyl)-, methyl ester
    • 4-methoxycarbonylbutyryl chloride
    • DTXSID60164470
    • methyl 4-(chlorocarbonyl)butanoate
    • NS00024907
    • 4-(Chloroformyl)butyric Acid Methyl Ester;
    • DB-012886
    • 216-115-6
    • DTXCID6086961
    • MDL： MFCD00000756
    • Inchi： 1S/C6H9ClO3/c1-10-6(9)4-2-3-5(7)8/h2-4H2,1H3
    • InChI Key： JCAZSWWHFJVFPP-UHFFFAOYSA-N
    • SMILES： ClC(CCCC(=O)OC)=O

Computed Properties

  • Exact Mass: 164.02400
  • Monoisotopic Mass: 164.024022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Colorless transparent liquid
  • Density: 1.191 g/mL at 25 °C(lit.)
  • Boiling Point: 110 °C/17 mmHg(lit.)
  • Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
  • Refractive Index: n20/D 1.445(lit.)
  • Water Partition Coefficient: React
  • PSA: 43.37000
  • LogP: 1.09510
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

Methyl 5-chloro-5-oxopentanoate Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3265 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45-S24/25
  • FLUKA BRAND F CODES：10-21
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：II
  • Storage Condition：Inert atmosphere,2-8°C(BD138805)
  • Safety Term：8
  • Packing Group：II
  • Risk Phrases：R34
  • Packing Group：II
  • Hazard Level：8

Methyl 5-chloro-5-oxopentanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 5-chloro-5-oxopentanoate Pricemore >>

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Methyl 5-chloro-5-oxopentanoate Production Method

Methyl 5-chloro-5-oxopentanoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1501-26-4)Methyl 5-chloro-5-oxopentanoate
Order Number:A3300
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:23
Price ($):214.0/351.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1501-26-4)氯甲酰丁酸甲酯
Order Number:LE5710722
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1501-26-4)Methyl 5-chloro-5-oxopentanoate
A3300
Purity:99%/99%
Quantity:5g/10g
Price ($):214.0/351.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1501-26-4)氯甲酰丁酸甲酯
LE5710722
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email